Cas no 125163-15-7 (4-Fluoro-5-methoxybenzene-1,2-diamine)

4-Fluoro-5-methoxybenzene-1,2-diamine is a fluorinated and methoxylated aromatic diamine compound, primarily used as a key intermediate in organic synthesis and pharmaceutical research. Its structure, featuring both fluorine and methoxy substituents on the benzene ring, enhances reactivity and selectivity in coupling reactions, making it valuable for constructing complex heterocycles or active pharmaceutical ingredients (APIs). The electron-withdrawing fluorine and electron-donating methoxy group contribute to tunable electronic properties, facilitating applications in materials science and medicinal chemistry. High purity and stability under controlled conditions ensure reliable performance in synthetic workflows. This compound is particularly useful in the development of fluorinated bioactive molecules.

4-Fluoro-5-methoxybenzene-1,2-diamine structure

125163-15-7 structure

Product Name:4-Fluoro-5-methoxybenzene-1,2-diamine

CAS No:125163-15-7

MF:C₇H₉FN₂O

MW:156.157564878464

MDL:MFCD18804706

CID:850910

PubChem ID:45122100

Update Time:2025-06-07

4-Fluoro-5-methoxybenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenediamine, 4-fluoro-5-methoxy-
- 4-fluoro-5-methoxybenzene-1,2-diamine
- 1,2-benzenediamine,4-fluoro-5-methoxy
- G11437
- CS-0210166
- SCHEMBL2310683
- MFCD18804706
- MHUASRLIRHEOIZ-UHFFFAOYSA-N
- 1,2-Benzenediamine, 4-fluoro-5-methoxy-
- 4-fluoro-5-methoxy-1,2-phenylenediamine
- BS-27245
- AKOS012908225
- 125163-15-7
- 4-Fluoro-5-methoxybenzene-1,2-diamine
- MDL： MFCD18804706
- Inchi： 1S/C7H9FN2O/c1-11-7-3-6(10)5(9)2-4(7)8/h2-3H,9-10H2,1H3
- InChI Key： MHUASRLIRHEOIZ-UHFFFAOYSA-N
- SMILES： FC1=CC(=C(C=C1OC)N)N

Computed Properties

Exact Mass: 156.07000
Monoisotopic Mass: 156.06989108g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 61.3Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 322.1±37.0 °C at 760 mmHg
Flash Point: 148.6±26.5 °C
PSA: 61.27000
LogP: 2.16110
Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Fluoro-5-methoxybenzene-1,2-diamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Fluoro-5-methoxybenzene-1,2-diamine Pricemore >>

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